3-(3-Ethylcyclopentyl)propanoic acid

Specification

• Description: Naphthenic acid is a dark colored liquid with an offensive odor. It is insoluble in water. It will burn though it may take some effort to ignite. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Since it is a liquid it can easily penetrate the soil and contaminate groundwater and nearby streams. It is used to make paint dryers, detergents, and solvents.
• CAS No.: 1338-24-5
• Molecular Formula: CnH2n-1COOH; C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 3-(3-ethylcyclopentyl)propanoic acid
• Standard InChI: InChI=1S/C10H18O2/c1-2-8-3-4-9(7-8)5-6-10(11)12/h8-9H,2-7H2,1H3,(H,11,12)
• Standard InChI Key: WVRFSLWCFASCIS-UHFFFAOYSA-N
• Impurities: Naphthenic acids are viscous liquids, with phenolic and sulfur impurities present that are largely responsible for their characteristic odor.; 5-25 wt% hydrocarbons whose composition is the same as the petroleum fraction from which the naphthenic acids are derived.
• SMILES: CCC1CCC(C1)CCC(=O)O
• Canonical SMILES: CCC1CCC(C1)CCC(=O)O
• Boiling Point: BP: 270-470 °F = 132-243 °C = 405-516 deg K (at 1 atm); 140-370 °C
• Colorform: Viscous liquids ... Colors range from pale yellows to dark amber; Gold to black liq
• Flash Point: 101 °C (214 °F) - closed cup; 300 °F (open cup); 149 °C o.c.
• Melting Point: -35 — 2 °C